Cas no 68799-41-7 (6-Acetyl-2,2-dimethylchroman-4-one)
68799-41-7 structure
Product Name:6-Acetyl-2,2-dimethylchroman-4-one
CAS No:68799-41-7
MF:C13H14O3
MW:218.248464107513
CID:392581
PubChem ID:10398468
Update Time:2025-04-19
6-Acetyl-2,2-dimethylchroman-4-one Chemical and Physical Properties
Names and Identifiers
-
- 6-Acetyl-2,2-dimethylchroman-4-one
- 6-Acetyl-2,2-dimethylchroman-4-o
- 4H-1-Benzopyran-4-one, 6-acetyl-2,3-dihydro-2,2-dimethyl-
- 6-acetyl-2,2-dimethyl-3H-chromen-4-one
- 2,2-dimethyl-6-acetylchroman-4-one
- 4H-1-Benzopyran-4-one,6-acetyl-2,3-dihydro-2,2-dimethyl
- 6-acetoxy-2,2-dimethylchroman-4-one
- 6-acetyl-2,2-dimethyl-2.3-dihydro-4H-chromen-4-one
- 6-Acetyl-2,3-dihydro-2,2-dimethyl-4H-1-benzopyran-4-on
- 6-Acetyl-2.2-dimethylchroman-4-on
- W2028
- DTXSID30439263
- AKOS022184704
- B0005-190270
- 68799-41-7
- 6-Acetyl-2,3-dihydro-2,2-dimethyl-4H-1-benzopyran-4-one; 2,2-Dimethyl-6-acetyl chromanone
- CS-0023150
- CHEMBL465000
- SCHEMBL13481991
- HY-N2698
- FS-8962
- E88893
- 2,2-DIMETHYL-6-ACETYL CHROMANONE
- 6-ACETYL-2,2-DIMETHYL-3H-1-BENZOPYRAN-4-ONE
- DB-341649
- DTXCID10390085
-
- Inchi: 1S/C13H14O3/c1-8(14)9-4-5-12-10(6-9)11(15)7-13(2,3)16-12/h4-6H,7H2,1-3H3
- InChI Key: CKWLEUNYCBGFGC-UHFFFAOYSA-N
- SMILES: O1C2C=CC(C(C)=O)=CC=2C(CC1(C)C)=O
Computed Properties
- Exact Mass: 218.09400
- Monoisotopic Mass: 218.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.1±0.1 g/cm3
- Boiling Point: 361.3±42.0 °C at 760 mmHg
- Flash Point: 160.8±27.9 °C
- PSA: 43.37000
- LogP: 2.63300
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
6-Acetyl-2,2-dimethylchroman-4-one Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
6-Acetyl-2,2-dimethylchroman-4-one Customs Data
- HS CODE:2932999099
- Customs Data:
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-Acetyl-2,2-dimethylchroman-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449041410-5mg |
6-Acetyl-2,2-dimethylchroman-4-one |
68799-41-7 | 95% | 5mg |
$1199.00 | 2023-09-01 | |
| Alichem | A449041410-10mg |
6-Acetyl-2,2-dimethylchroman-4-one |
68799-41-7 | 95% | 10mg |
$1887.00 | 2023-09-01 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3153-5 mg |
6-Acetyl-2,2-dimethylchroman-4-one |
68799-41-7 | 5mg |
¥4336.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A31120-5mg |
6-acetyl-2,2-dimethyl-3H-chromen-4-one |
68799-41-7 | ,HPLC≥98% | 5mg |
¥2400.0 | 2023-09-09 | |
| Biosynth | TCA79941-1 mg |
6-Acetyl-2,2-dimethylchroman-4-one |
68799-41-7 | 1mg |
$271.43 | 2023-01-02 | ||
| Biosynth | TCA79941-5 mg |
6-Acetyl-2,2-dimethylchroman-4-one |
68799-41-7 | 5mg |
$882.15 | 2023-01-02 | ||
| Biosynth | TCA79941-10 mg |
6-Acetyl-2,2-dimethylchroman-4-one |
68799-41-7 | 10mg |
$1,411.40 | 2023-01-02 | ||
| Biosynth | TCA79941-25 mg |
6-Acetyl-2,2-dimethylchroman-4-one |
68799-41-7 | 25mg |
$2,646.50 | 2023-01-02 | ||
| Biosynth | TCA79941-50 mg |
6-Acetyl-2,2-dimethylchroman-4-one |
68799-41-7 | 50mg |
$4,234.50 | 2023-01-02 | ||
| TargetMol Chemicals | TN3153-5 mg |
6-Acetyl-2,2-dimethylchroman-4-one |
68799-41-7 | 98% | 5mg |
¥ 1,570 | 2023-07-11 |
6-Acetyl-2,2-dimethylchroman-4-one Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2,2-dimethyl-1-benzopyrans
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans 2,2-dimethyl-1-benzopyrans
- Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
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